Cas no 2172463-08-8 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid
• CAS No: 2172463-08-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5877480
• PubChem ID: 165549176
• Update Time: 2025-06-10

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}-3-propylpyrrolidine-3-carboxylic acid
• EN300-1481568
• 2172463-08-8

• Inchi： 1S/C28H34N2O5/c1-3-13-28(26(32)33)14-15-30(18-28)25(31)19(4-2)16-29-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,19,24H,3-4,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： UCZALYGCPQAKPD-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid

Research Brief on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid (CAS: 2172463-08-8)

The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid (CAS: 2172463-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, is being explored for its potential applications in drug discovery and peptide synthesis. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions.

Recent studies have focused on the synthetic pathways and optimization strategies for this compound, aiming to enhance its yield and purity for industrial-scale production. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for its potential use in pharmaceutical applications.

In addition to its synthetic utility, preliminary biological evaluations have suggested that this compound may exhibit interesting pharmacological properties. For instance, its pyrrolidine carboxylic acid core is structurally analogous to known bioactive molecules that interact with specific enzyme targets, such as proteases and kinases. These findings have spurred further investigations into its mechanism of action and potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer.

One of the key challenges in the development of this compound is its solubility and stability under physiological conditions. Researchers are exploring various formulation strategies, including the use of prodrugs and nano-carriers, to overcome these limitations. Recent advancements in computational chemistry and molecular modeling have also provided valuable insights into the compound's interactions with biological targets, facilitating the design of more potent and selective derivatives.

The broader implications of this research extend to the field of peptide-based therapeutics, where the Fmoc-protected amino acid derivatives play a pivotal role. The ability to efficiently synthesize and modify such compounds opens new avenues for the development of novel peptide drugs with improved pharmacokinetic and pharmacodynamic profiles. Furthermore, the integration of this compound into combinatorial chemistry libraries could accelerate the discovery of lead compounds for various diseases.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-3-propylpyrrolidine-3-carboxylic acid represents a promising candidate for further exploration in chemical biology and drug development. Ongoing research efforts are expected to shed more light on its synthetic optimization, biological activity, and therapeutic potential, paving the way for its eventual translation into clinical applications.